Cas no 71989-97-4 (3,4,5-Trimethoxycinnamic Acid Anhydride)

• Product Name: 3,4,5-Trimethoxycinnamic Acid Anhydride
• CAS No: 71989-97-4
• MF: C₂₄H₂₆O₉
• MW: 458.457848072052
• CID: 571021
• PubChem ID: 24721098
• Update Time: 2025-04-19

3,4,5-Trimethoxycinnamic Acid Anhydride Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(3,4,5-trimethoxyphenyl)-, anhydride with3-(3,4,5-trimethoxyphenyl)-2-propenoic acid
• 3',4',5'-Trimethoxycinnamic anhydride
• [(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl] (E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• 3 4 5-TRIMETHOXYCINNAMIC ACID ANHYDRIDE
• EINECS 276-271-6
• 71989-97-4
• 3,4,5-TRIMETHOXYCINNAMIC ACID ANHYDRIDE
• (E)-3-(3,4,5-trimethoxyphenyl)acrylic anhydride
• 3,4,5-Trimethoxycinnamic Acid Anhydride

• Inchi： 1S/C24H26O9/c1-27-17-11-15(12-18(28-2)23(17)31-5)7-9-21(25)33-22(26)10-8-16-13-19(29-3)24(32-6)20(14-16)30-4/h7-14H,1-6H3/b9-7+,10-8+
• InChI Key： IACNKWPFTWDNDK-FIFLTTCUSA-N
• SMILES： O(C)C1C(=CC(/C=C/C(=O)OC(/C=C/C2C=C(C(=C(C=2)OC)OC)OC)=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 458.15768240g/mol
• Monoisotopic Mass: 458.15768240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 98.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives